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Compound of Interest

Compound Name: (2R)-(-)-Glycidyl tosylate

Cat. No.: B135029 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Glycidyl tosylate is a valuable intermediate in organic synthesis, particularly in the preparation

of neurochemicals and other pharmaceutical compounds.[1] However, its utility is matched by

its significant health hazards, including suspected carcinogenicity, mutagenicity, and skin

sensitization. This in-depth technical guide provides a comprehensive overview of the safety,

handling, and storage protocols for Glycidyl tosylate. It is intended to equip researchers,

scientists, and drug development professionals with the necessary knowledge to mitigate risks

and ensure a safe laboratory environment. This guide details physical and chemical properties,

toxicological data, personal protective equipment (PPE) recommendations, and explicit

experimental protocols for routine handling, spill cleanup, and decontamination.

Chemical and Physical Properties
Glycidyl tosylate is a white to off-white crystalline solid.[2] A summary of its key physical and

chemical properties is presented in Table 1.
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Property Value Reference

Chemical Formula C₁₀H₁₂O₄S [1][2][3]

Molecular Weight 228.26 g/mol [1][2][3]

Melting Point 46-49 °C (lit.) [2][3]

Boiling Point
~370.5 °C at 760 mmHg

(Predicted)
[4]

Flash Point 113 °C (235.4 °F) - closed cup [3]

Density ~1.3 g/cm³ (Predicted) [4]

Solubility
Soluble in Dioxane, DMSO,

Methanol.
[1][4]

Appearance
White to off-white powder or

crystals.
[2]

Storage Temperature 2-8°C [2][3]

Toxicological Data
Glycidyl tosylate is classified as a hazardous substance with significant toxicological concerns.

It is suspected of causing genetic defects and may cause cancer.[5] It is also a skin sensitizer

and can cause serious eye damage.[3] A summary of available acute toxicity data is provided

in Table 2.

Route of Exposure Species Value Reference

Oral LD50 Rat >5000 mg/kg [5]

Dermal LD50 Rat >2000 mg/kg [5]

Aquatic Toxicity -

Toxic to aquatic life

with long lasting

effects.

[5]

Hazard Identification and GHS Classification
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Glycidyl tosylate is classified under the Globally Harmonized System (GHS) with the following

hazard statements:

H317: May cause an allergic skin reaction.[3]

H318: Causes serious eye damage.[3]

H341: Suspected of causing genetic defects.[3]

H350: May cause cancer.[3]

H411: Toxic to aquatic life with long lasting effects.[3]

The signal word for Glycidyl tosylate is Danger.[3]

Experimental Protocols
Due to its hazardous nature, strict protocols must be followed when handling Glycidyl tosylate.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure.

Required Personal Protective Equipment

Eye Protection
(Safety glasses with side-shields or goggles and a face shield)

Hand Protection
(Chemical-resistant gloves, e.g., nitrile, minimum 4mil thickness. Double gloving recommended.)

Then Don Body Protection
(Fully fastened lab coat, long pants, and closed-toe shoes)

Then Don Respiratory Protection
(Use in a chemical fume hood. If not possible, a NIOSH-approved respirator with an appropriate cartridge is required.)

Ensure
Proceed with HandlingBefore Handling Glycidyl Tosylate Don

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Workflow for Handling Glycidyl Tosylate.

Safe Handling Protocol
Adherence to a strict safe handling protocol is mandatory.
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Designated Area: All work with Glycidyl tosylate must be conducted in a designated area,

such as a chemical fume hood, that is clearly marked with a warning sign indicating the

presence of a carcinogen.[6][7]

Ventilation: A properly functioning chemical fume hood must be used for all manipulations of

Glycidyl tosylate, including weighing and transfers, to minimize inhalation exposure.[6][7]

Weighing: To prevent inhalation of the powder, weigh Glycidyl tosylate inside a chemical

fume hood or a ducted balance enclosure.[6] The tare method is recommended: pre-weigh a

sealed container, add the chemical inside the fume hood, seal the container again, and re-

weigh it outside the hood.[6]

Personal Hygiene: Avoid eating, drinking, smoking, and applying cosmetics in the laboratory

where Glycidyl tosylate is handled.[5] Wash hands thoroughly with soap and water

immediately after handling the compound and before leaving the laboratory.[5]

Transport: When transporting Glycidyl tosylate, even within the laboratory, use a sealed,

unbreakable secondary container.[8]
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Start: Prepare for Handling

Work in a Designated Area
(Chemical Fume Hood)

Weighing Procedure
(Use tare method within the hood)

Chemical Manipulation
(Perform all steps within the hood)

Transporting
(Use sealed secondary container)

Post-Handling Cleanup
(Decontaminate surfaces and dispose of waste)

Personal Hygiene
(Wash hands thoroughly)

End: Handling Complete

Click to download full resolution via product page

Caption: Safe Handling Protocol for Glycidyl Tosylate.

Spill Cleanup Protocol
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In the event of a spill, a calm and methodical response is crucial to prevent exposure and

further contamination.

Evacuate and Alert: Immediately alert others in the vicinity of the spill and evacuate the area.

[9]

Secure the Area: Restrict access to the spill area. If volatile, ensure adequate ventilation by

keeping the fume hood running.[7]

Don PPE: Before attempting to clean the spill, don the appropriate PPE as outlined in

section 4.1, including double gloves, a lab coat, and eye/face protection.[6]

Containment: For a solid spill, carefully sweep up the material with a plastic scoop and place

it into a labeled, sealed container for hazardous waste.[9][10] Avoid creating dust.[9][10]

Decontamination:

Wipe the spill area with a wet paper towel or absorbent pad.[10]

Clean the area with soap and water.[7]

For a highly toxic substance like Glycidyl tosylate, collect all cleaning materials (paper

towels, pads, gloves) in a sealed plastic bag for hazardous waste disposal.[11]

Reporting: Report the spill to the laboratory supervisor and the institutional environmental

health and safety department.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.simplivia.com/blog/using-wipe-sampling-to-detect-contamination/
http://www.chemsafetypro.com/Topics/CRA/ecotox_aquatic_toxicity.html
https://assets.greenbook.net/M90705.pdf
https://www.simplivia.com/blog/using-wipe-sampling-to-detect-contamination/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10687812/
https://www.simplivia.com/blog/using-wipe-sampling-to-detect-contamination/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10687812/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10687812/
http://www.chemsafetypro.com/Topics/CRA/ecotox_aquatic_toxicity.html
https://www.epa.gov/sites/default/files/2015-09/documents/ghscriteria-summary.pdf
https://assets.greenbook.net/M90705.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Evacuate and Alert Others

Secure the Area

Don Appropriate PPE

Contain and Collect Spill

Decontaminate Spill Area

Dispose of Waste

Report the Incident

Spill Cleanup Complete

Click to download full resolution via product page

Caption: Spill Cleanup Protocol for Glycidyl Tosylate.
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Decontamination of Equipment and Surfaces
Thorough decontamination of laboratory equipment and surfaces is essential to prevent

secondary exposure.

Work Surfaces: Cover work surfaces with absorbent, plastic-backed paper before starting

any work.[5] Dispose of this paper as hazardous waste after use.[5]

Glassware and Equipment:

Rinse all contaminated glassware and equipment with a suitable organic solvent (e.g.,

acetone) in a chemical fume hood. Collect the rinse solvent as hazardous waste.

Wash the rinsed items with soap and water.

A final rinse with deionized water is recommended.

Validation of Decontamination: For laboratories with frequent use of Glycidyl tosylate,

consider implementing a wipe sampling program to validate the effectiveness of the cleaning

procedures.[9][12] This involves wiping a defined area (e.g., 100 cm²) of a decontaminated

surface and analyzing the wipe for residual Glycidyl tosylate.[12]

Storage and Disposal
Proper storage and disposal are critical for maintaining a safe laboratory environment.

Storage
Store Glycidyl tosylate in a cool, dry, and well-ventilated area, away from incompatible

materials.[9] The recommended storage temperature is between 2-8°C.[2][3]

Keep the container tightly closed.[9]

Store in a designated, labeled area for carcinogens, and consider using a secondary

container.[8]

Incompatible Materials: Avoid storage with strong oxidizing agents, strong acids, and bases.

[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC264580050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC264580050&countryCode=US&language=en
https://www.simplivia.com/blog/using-wipe-sampling-to-detect-contamination/
https://digitalcommons.unl.edu/cgi/viewcontent.cgi?article=1006&context=usuhs
https://digitalcommons.unl.edu/cgi/viewcontent.cgi?article=1006&context=usuhs
https://www.simplivia.com/blog/using-wipe-sampling-to-detect-contamination/
https://pubmed.ncbi.nlm.nih.gov/16984748/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5138855/
https://www.simplivia.com/blog/using-wipe-sampling-to-detect-contamination/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7307753/
https://www.fishersci.com/store/msds?partNumber=AC264580050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal
Dispose of Glycidyl tosylate and any contaminated materials (e.g., gloves, absorbent paper,

glassware) as hazardous waste in accordance with local, state, and federal regulations.[5]

Do not dispose of Glycidyl tosylate down the drain or in the regular trash.[5]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally.[5] Seek immediate medical attention.[5]

Skin Contact: Immediately wash the affected area with soap and plenty of water while

removing all contaminated clothing.[5] Seek medical attention if irritation persists.[5]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing

has stopped, give artificial respiration.[13] Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[13] Never give anything by

mouth to an unconscious person.[13] Seek immediate medical attention.[5]

Exposure Occurs

Eye Contact Skin Contact Inhalation Ingestion

Flush eyes with water for 15 mins Wash skin with soap and water Move to fresh air Rinse mouth with water

Seek Immediate Medical Attention

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC264580050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC264580050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC264580050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC264580050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC264580050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC264580050&countryCode=US&language=en
https://www.esco-net.com/wcs/escort/ItemFile/shiire_shohin/DF011/DF01165/DF0116593/DF0116593_DOC_SDS_ENG_INP(01).pdf
https://www.fishersci.com/store/msds?partNumber=AC264580050&countryCode=US&language=en
https://www.esco-net.com/wcs/escort/ItemFile/shiire_shohin/DF011/DF01165/DF0116593/DF0116593_DOC_SDS_ENG_INP(01).pdf
https://www.esco-net.com/wcs/escort/ItemFile/shiire_shohin/DF011/DF01165/DF0116593/DF0116593_DOC_SDS_ENG_INP(01).pdf
https://www.fishersci.com/store/msds?partNumber=AC264580050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: First Aid Protocol for Glycidyl Tosylate Exposure.

Conclusion
Glycidyl tosylate is a potent chemical with significant health risks. However, by implementing

the comprehensive safety, handling, and storage protocols outlined in this guide, researchers

and drug development professionals can minimize their risk of exposure and maintain a safe

working environment. A thorough understanding of the hazards, consistent use of personal

protective equipment, and strict adherence to established protocols are paramount when

working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Guidelines for safe handling of hazardous drugs: A systematic review - PMC
[pmc.ncbi.nlm.nih.gov]

2. Studies on the decontamination of surfaces exposed to cytotoxic drugs in chemotherapy
workstations - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Surface Wipe Sampling for Antineoplastic (Chemotherapy) and Other Hazardous Drug
Residue in Healthcare Settings: Methodology and Recommendations - PMC
[pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. fishersci.com [fishersci.com]

6. assets.greenbook.net [assets.greenbook.net]

7. chemsafetypro.com [chemsafetypro.com]

8. Efficiency of four solutions in removing 23 conventional antineoplastic drugs from
contaminated surfaces - PMC [pmc.ncbi.nlm.nih.gov]

9. simplivia.com [simplivia.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b135029?utm_src=pdf-body-img
https://www.benchchem.com/product/b135029?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5947890/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5947890/
https://pubmed.ncbi.nlm.nih.gov/16984748/
https://pubmed.ncbi.nlm.nih.gov/16984748/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5138855/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5138855/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5138855/
https://www.researchgate.net/figure/Usefulness-of-different-decontamination-agents-against-hazardous-drugs_tbl4_350041650
https://www.fishersci.com/store/msds?partNumber=AC264580050&countryCode=US&language=en
https://assets.greenbook.net/M90705.pdf
http://www.chemsafetypro.com/Topics/CRA/ecotox_aquatic_toxicity.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7307753/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7307753/
https://www.simplivia.com/blog/using-wipe-sampling-to-detect-contamination/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. Developing wipe sampling strategy guidance for assessing environmental contamination
of antineoplastic drugs - PMC [pmc.ncbi.nlm.nih.gov]

11. epa.gov [epa.gov]

12. digitalcommons.unl.edu [digitalcommons.unl.edu]

13. esco-net.com [esco-net.com]

To cite this document: BenchChem. [Glycidyl Tosylate: A Comprehensive Technical Guide to
Safety, Handling, and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135029#safety-handling-and-storage-protocols-for-
glycidyl-tosylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10687812/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10687812/
https://www.epa.gov/sites/default/files/2015-09/documents/ghscriteria-summary.pdf
https://digitalcommons.unl.edu/cgi/viewcontent.cgi?article=1006&context=usuhs
https://www.esco-net.com/wcs/escort/ItemFile/shiire_shohin/DF011/DF01165/DF0116593/DF0116593_DOC_SDS_ENG_INP(01).pdf
https://www.benchchem.com/product/b135029#safety-handling-and-storage-protocols-for-glycidyl-tosylate
https://www.benchchem.com/product/b135029#safety-handling-and-storage-protocols-for-glycidyl-tosylate
https://www.benchchem.com/product/b135029#safety-handling-and-storage-protocols-for-glycidyl-tosylate
https://www.benchchem.com/product/b135029#safety-handling-and-storage-protocols-for-glycidyl-tosylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b135029?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

